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Compound of Interest

Compound Name: Tanshinone IIA anhydride

Cat. No.: B12404525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature detailing the comprehensive chemical properties of Tanshinone
IIA anhydride is limited. The majority of available research focuses on the related compound,

Tanshinone IIA. This guide provides the available specific information for Tanshinone IIA
anhydride and outlines generally accepted experimental protocols for the characterization of

such compounds. The section on signaling pathways describes the activity of Tanshinone IIA

as a reference point, due to the absence of specific data for Tanshinone IIA anhydride.

Core Chemical Properties
Tanshinone IIA anhydride, systematically named Furo[3,2-c]naphth[2,1-e]oxepin-10,12-dione,

6,7,8,9-tetrahydro-1,6,6-trimethyl-, is a derivative of the well-studied Tanshinone IIA.[1] While

extensive data on its chemical properties are not readily available in published literature, the

fundamental molecular and physical characteristics have been identified.

Table 1: Physicochemical Properties of Tanshinone IIA Anhydride
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Property Value Source

Molecular Formula C₁₉H₁₈O₄ [1]

Molecular Weight 310.34 g/mol [1]

CAS Number 61077-78-9 [1]

Appearance Light yellow to yellow solid [1]

Purity (by LCMS) ≥ 97.03% [1]

Solubility, Stability, and Reactivity
Specific quantitative data on the solubility, stability, and reactivity of Tanshinone IIA anhydride
are not extensively documented. However, general characteristics can be inferred from its

structure and information on related tanshinones.

Table 2: Qualitative Chemical Properties and Storage Recommendations
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Property Description
Recommendations &
Known Information

Solubility

Data for specific solvents is not

provided in the available

literature. As a diterpenoid, it is

expected to have low aqueous

solubility and better solubility in

organic solvents.

For related tanshinones,

solubility is poor in water but

higher in solvents like

methanol, ethanol, and DMSO.

[2]

Stability

Should be protected from light.

[1] In solvent, it is

recommended to be stored at

-80°C for 6 months or -20°C

for 1 month.[1] Related

tanshinones are known to be

unstable at high temperatures

and in the presence of light.

Store at 4°C and protect from

light for the solid compound.[1]

Reactivity

The furanonaphthoxepine core

contains several functional

groups that could be

susceptible to reaction, though

specific reactivity data is

unavailable.

As a potent and irreversible

inhibitor of human

carboxylesterase (CE), it

demonstrates significant

biological reactivity.[3]

Experimental Protocols
While specific experimental protocols for Tanshinone IIA anhydride are not published,

standard methodologies for the characterization of natural products and heterocyclic

compounds would be employed.

Solubility Determination
A standard shake-flask method would be appropriate to determine the equilibrium solubility of

Tanshinone IIA anhydride in various solvents.

Protocol: Shake-Flask Solubility Measurement
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Preparation: Add an excess amount of Tanshinone IIA anhydride to a known volume of the

desired solvent (e.g., water, ethanol, DMSO, methanol) in a sealed container.

Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a

defined period (typically 24-48 hours) to ensure equilibrium is reached.

Separation: Separate the undissolved solid from the solution by centrifugation and/or

filtration through a fine-pore filter (e.g., 0.22 µm).

Quantification: Analyze the concentration of the dissolved Tanshinone IIA anhydride in the

clear supernatant using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation: The solubility is expressed as the concentration of the saturated solution (e.g., in

mg/mL or µg/mL).

Workflow for Solubility Determination

Add excess Tanshinone IIA Anhydride to solvent

Agitate at constant temperature for 24-48h

Centrifuge and filter the suspension

Quantify concentration in supernatant via HPLC

Calculate solubility
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Workflow for Shake-Flask Solubility Determination

Stability Analysis
To assess the stability of Tanshinone IIA anhydride, a stability-indicating analytical method,

typically HPLC, would be developed and validated. The compound would then be subjected to

various stress conditions as per ICH guidelines.

Protocol: Forced Degradation Study

Method Development: Develop an HPLC method capable of separating the intact

Tanshinone IIA anhydride from its potential degradation products.

Stress Conditions: Expose solutions of Tanshinone IIA anhydride to the following

conditions:

Acidic: e.g., 0.1 M HCl at elevated temperature.

Basic: e.g., 0.1 M NaOH at room temperature.

Oxidative: e.g., 3% H₂O₂ at room temperature.

Thermal: e.g., 60-80°C.

Photolytic: Exposure to UV light (e.g., 254 nm) and visible light.

Time Points: Sample the solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

Analysis: Analyze the samples using the stability-indicating HPLC method to determine the

percentage of the remaining intact compound and the formation of any degradation products.

Logical Flow for Stability Assessment
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Stress Conditions

Acid Hydrolysis

Analyze via Stability-Indicating HPLC

Base Hydrolysis Oxidation Thermal Stress Photolytic Stress

Tanshinone IIA Anhydride Sample

Identify and Quantify Degradants

Determine Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12404525#chemical-properties-of-tanshinone-iia-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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